Cas no 82-11-1 ((6aS,14aS)-13-hydroxy-2,3-dimethoxy-10,10-dimethyl-6a,14a-dihydro-10H-chromeno[3,4-b]pyrano[3,2-g]chromen-14(6H)-one)

• Product name: (6aS,14aS)-13-hydroxy-2,3-dimethoxy-10,10-dimethyl-6a,14a-dihydro-10H-chromeno[3,4-b]pyrano[3,2-g]chromen-14(6H)-one
• CAS No: 82-11-1
• MF: C₂₃H₂₂O₇
• MW: 410.4166
• CID: 1805545
• PubChem ID: 120627

(6aS,14aS)-13-hydroxy-2,3-dimethoxy-10,10-dimethyl-6a,14a-dihydro-10H-chromeno[3,4-b]pyrano[3,2-g]chromen-14(6H)-one Chemical and Physical Properties

Names and Identifiers

• (6aS,14aS)-13-hydroxy-2,3-dimethoxy-10,10-dimethyl-6a,14a-dihydro-10H-chromeno[3,4-b]pyrano[3,2-g]chromen-14(6H)-one
• (6aS-cis)-6a,14a-Dihydro-13-hydroxy-2,3-dimethoxy-10,10-dimethyl-10H-bis(1)benzopyrano[3,4-b:6',7'-e]pyran-14(6H)-one
• 10H-Bis(1)benzopyrano(3,4-b:6',7'-e)pyran-14(6H)-one, 6a,14a-dihydro-13-hydroxy-2,3-dimethoxy-10,10-dimethyl-, (6aS-cis)-
• 82-11-1
• DTXSID101002363
• SCHEMBL5699248
• 13-Hydroxy-2,3-dimethoxy-10,10-dimethyl-6a,14a-dihydro-10H-[1]benzopyrano[4',3':5,6]pyrano[3,2-g][1]benzopyran-14(6H)-one

• Inchi： InChI=1S/C23H22O7/c1-23(2)6-5-11-14(30-23)9-17-20(21(11)24)22(25)19-12-7-15(26-3)16(27-4)8-13(12)28-10-18(19)29-17/h5-9,18-19,24H,10H2,1-4H3
• InChI Key： MTTUVGLGBORPBI-UHFFFAOYSA-N
• SMILES： COc1cc2OCC3Oc4cc5OC(C)(C)C=Cc5c(O)c4C(=O)C3c2cc1OC |c:16|

Computed Properties

• Exact Mass: 410.137
• Monoisotopic Mass: 410.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.312
• Boiling Point: 588.5°C at 760 mmHg
• Flash Point: 205.6°C
• Refractive Index: 1.6